Cas no 65626-23-5 (2-tetrahydropyran-4-ylacetaldehyde)

• Product Name: 2-tetrahydropyran-4-ylacetaldehyde
• CAS No: 65626-23-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD03425265
• CID: 820572
• PubChem ID: 17750943
• Update Time: 2025-06-22

2-tetrahydropyran-4-ylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydro-2H-pyran-4-yl)acetaldehyde
• (TETRAHYDRO-PYRAN-4-YL)-ACETALDEHYDE
• 2-(oxan-4-yl)acetaldehyde
• Tetrahydropyran-4-yl acetaldehyde
• TETRAHYDRO-2H-PYRAN-4-YLACETALDEHYDE
• TETRAHYDROPYRANYL-4-ACETALDEHYDE
• (Tehrahydro-pyran-4-yl)-acetaldehyde
• 4-Tetrahydropyranylacetaldehyde
• 2-tetrahydropyran-4-ylacetaldehyde
• (4-tetrahydropyranyl)acetaldehyde
• 2H-Pyran-4-acetaldehyde, tetrahydro-
• 4-formylmethyltetrahydropyran
• AUCJQPPZTFKDHI-UHFFFAOYSA-N
• (tetrahydro-pyran-4-yl)-acetaldehyde, AldrichCPR
• AKOS013153471
• GS-5572
• CS-0045714
• (tetrahydropyran-4-yl)acetaldehyde
• MFCD03425265
• Z1178491139
• (Oxan-4-yl)acetaldehyde
• EN300-155986
• 65626-23-5
• tetrahydropyran-4-ylacetaldehyde
• DTXSID60590790
• DB-073642
• SCHEMBL153266
• PB20812
• 2-(oxan-4-yl)acetaldehyde;4-Tetrahydropyranylacetaldehyde

• MDL： MFCD03425265
• Inchi： 1S/C7H12O2/c8-4-1-7-2-5-9-6-3-7/h4,7H,1-3,5-6H2
• InChI Key： AUCJQPPZTFKDHI-UHFFFAOYSA-N
• SMILES： C1OCCC(CC=O)C1

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.00200

2-tetrahydropyran-4-ylacetaldehyde Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on 2-tetrahydropyran-4-ylacetaldehyde

Professional Introduction to Compound with CAS No 65626-23-5 and Product Name: 2-tetrahydropyran-4-ylacetaldehyde

Compound with the CAS number 65626-23-5 and the product name 2-tetrahydropyran-4-ylacetaldehyde represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique tetrahydropyran ring structure and acetaldehyde functional group, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The tetrahydropyran-4-ylacetaldehyde moiety is particularly noteworthy for its role as a key intermediate in the synthesis of complex organic molecules, including those with potential therapeutic implications.

The structure of 2-tetrahydropyran-4-ylacetaldehyde contributes to its reactivity and utility in various chemical transformations. The presence of the acetaldehyde group makes it a valuable precursor for the formation of more intricate molecular architectures, such as aldehydes, ketones, and other heterocyclic compounds. This compound's ability to participate in condensation reactions, oxidation processes, and cyclization mechanisms underscores its importance in modern synthetic methodologies.

In recent years, there has been growing interest in the development of novel scaffolds for pharmaceutical applications. The tetrahydropyran ring, a saturated six-membered heterocycle, is known for its stability and compatibility with a wide range of functional groups. This feature makes 2-tetrahydropyran-4-ylacetaldehyde an attractive building block for medicinal chemists seeking to design new drug candidates. Its incorporation into pharmacophores can enhance solubility, bioavailability, and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 2-tetrahydropyran-4-ylacetaldehyde is its potential role in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel analogs with diverse biological activities. For instance, derivatives of tetrahydropyran-4-ylacetaldehyde have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The acetaldehyde functionality allows for further derivatization into more complex structures, enabling the creation of targeted therapeutics with improved efficacy and reduced side effects.

The synthetic pathways involving 2-tetrahydropyran-4-ylacetaldehyde are both elegant and efficient. Modern synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to streamline the production process. These methods not only enhance yield but also minimize byproduct formation, making the compound more sustainable for industrial applications. Additionally, green chemistry principles have been integrated into these processes to reduce environmental impact.

Recent studies have highlighted the significance of 2-tetrahydropyran-4-ylacetaldehyde in computational chemistry and molecular modeling. Advanced computational tools have been used to predict the behavior of this compound in various reaction conditions, providing insights that guide experimental design. These simulations have revealed that modifications to the tetrahydropyran ring can significantly alter reactivity patterns, offering chemists a strategic framework for optimizing synthetic routes.

The pharmaceutical industry has also recognized the potential of tetrahydropyran derivatives as key components in drug development. Several clinical trials are underway investigating compounds derived from this scaffold for their therapeutic effects. Preliminary results suggest promising outcomes in treating neurological disorders and metabolic diseases. The versatility of 2-tetrahydropyran-4-ylacetaldehyde as a precursor ensures its continued relevance in these ongoing research efforts.

From a chemical biology perspective, 2-tetrahydropyran-4-ylacetaldehyde offers unique opportunities for studying enzyme mechanisms and metabolic pathways. Its incorporation into substrates and inhibitors allows researchers to probe enzymatic activity at a molecular level. This approach has led to a deeper understanding of biochemical processes and has identified new targets for therapeutic intervention.

The future prospects for 2-tetrahydropyran-4-ylacetaldehyde are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As computational power increases and green chemistry practices become more prevalent, the production and utilization of this compound will likely expand further. Its role in developing innovative pharmaceuticals ensures that it will remain a cornerstone of organic chemistry research for years to come.